N-{1-[1-(2,2-dimethylpropyl)-4-piperidinyl]-1H-pyrazol-5-yl}-4-methoxybenzamide

• IUPAC Name: N-[2-[1-(2,2-dimethylpropyl)piperidin-4-yl]pyrazol-3-yl]-4-methoxybenzamide
• InChI: InChI=1S/C21H30N4O2/c1-21(2,3)15-24-13-10-17(11-14-24)25-19(9-12-22-25)23-20(26)16-5-7-18(27-4)8-6-16/h5-9,12,17H,10-11,13-15H2,1-4H3,(H,23,26)
• InChI Key: XOGMGJRYJPWEJD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CN1CCC(CC1)N2C(=CC=N2)NC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C21H30N4O2
• Molecular Weight: 370.5 g/mol

Description

N-{1-[1-(2,2-dimethylpropyl)-4-piperidinyl]-1H-pyrazol-5-yl}-4-methoxybenzamide, also known as DMPPB, is a novel compound with potential applications in scientific research.

Mechanism of Action

N-{1-[1-(2,2-dimethylpropyl)-4-piperidinyl]-1H-pyrazol-5-yl}-4-methoxybenzamide binds to the α7 nicotinic acetylcholine receptor, causing a conformational change that leads to the opening of the ion channel. This results in an influx of calcium ions, which triggers downstream signaling pathways. The activation of this receptor has been shown to enhance synaptic plasticity and improve cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It enhances synaptic plasticity and long-term potentiation, which are important processes for learning and memory formation. This compound also increases the release of neurotransmitters such as acetylcholine, dopamine, and glutamate, which are involved in cognitive function. Additionally, this compound has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of N-{1-[1-(2,2-dimethylpropyl)-4-piperidinyl]-1H-pyrazol-5-yl}-4-methoxybenzamide is its selectivity for the α7 nicotinic acetylcholine receptor, which allows for specific targeting of this receptor in experiments. However, one limitation is that this compound has a relatively short half-life, which may limit its effectiveness in long-term experiments. Additionally, this compound has not yet been extensively studied in vivo, so its effects in living organisms are not well understood.

Future Directions

There are several potential future directions for research on N-{1-[1-(2,2-dimethylpropyl)-4-piperidinyl]-1H-pyrazol-5-yl}-4-methoxybenzamide. One area of interest is its potential use in the treatment of neurological disorders, such as Alzheimer's disease and schizophrenia. Additionally, further studies are needed to understand the long-term effects of this compound and its potential for use in clinical settings. Finally, research on the structure-activity relationship of this compound may lead to the development of more potent and selective compounds with similar mechanisms of action.

Synthesis Methods

N-{1-[1-(2,2-dimethylpropyl)-4-piperidinyl]-1H-pyrazol-5-yl}-4-methoxybenzamide can be synthesized using a multi-step process involving the reaction of 4-methoxybenzoyl chloride with 1-(2,2-dimethylpropyl)piperidine-4-carboxylic acid, followed by the reaction of the resulting intermediate with 1-(1H-pyrazol-5-yl)hydrazine. The final product is obtained through a purification process using chromatography techniques.

Scientific Research Applications

N-{1-[1-(2,2-dimethylpropyl)-4-piperidinyl]-1H-pyrazol-5-yl}-4-methoxybenzamide has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to selectively activate the α7 nicotinic acetylcholine receptor, which is involved in cognitive function and memory formation. This compound may be useful in studying the role of this receptor in various neurological disorders, such as Alzheimer's disease and schizophrenia.